2-(4-fluorophenoxy)-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-[(6-thiophen-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]acetamide
• InChI: InChI=1S/C18H14FN5O2S/c19-13-1-3-14(4-2-13)26-10-18(25)20-9-17-22-21-16-6-5-15(23-24(16)17)12-7-8-27-11-12/h1-8,11H,9-10H2,(H,20,25)
• InChI Key: GQCYNKBSAHUBTD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC(=O)NCC2=NN=C3N2N=C(C=C3)C4=CSC=C4)F
• Molecular Formula: C18H14FN5O2S
• Molecular Weight: 383.4 g/mol

Description

2-(4-fluorophenoxy)-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H14FN5O2S and its molecular weight is 383.4. The purity is usually 95%.
BenchChem offers high-quality 2-(4-fluorophenoxy)-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-fluorophenoxy)-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structure Analysis

• Research shows that compounds like 2-(4-fluorophenoxy)-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide, categorized under heterocyclic compounds, have significant importance in medicinal chemistry. These compounds, including similar pyridazine analogs, have been synthesized and analyzed using techniques like X-ray diffraction and density functional theory (DFT) calculations to understand their structural properties (Sallam et al., 2021).

Anticancer and Antiproliferative Activities

• Analogous compounds have shown remarkable anticancer effects. For instance, certain compounds in this category, after modification, exhibited potent antiproliferative activities against various human cancer cell lines. These compounds have been evaluated for their ability to inhibit crucial enzymes like PI3Ks and mTOR, suggesting their potential as effective anticancer agents with reduced toxicity (Wang et al., 2015).

Biological Properties and Applications

• Pyridazine derivatives, closely related to the compound , have demonstrated biological properties like anti-tumor and anti-inflammatory activity. Theoretical and experimental studies, including DFT calculations and Hirshfeld surface analysis, have been performed on these compounds to evaluate their biological potential and molecular interactions (Sallam et al., 2021).

Agricultural Uses

• Another significant application area of these compounds is in the agricultural field. They have been used as molluscicides, anti-feedants, insecticides, herbicides, plant growth regulators, and in other agrochemical applications. Their synthesis and structure, including interactions like C-H…F and C-H…N type hydrogen bonds, have been studied to understand their efficacy in these applications (Sallam et al., 2022).